Cas no 2680671-02-5 (3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680671-02-5
• MF: C₆H₈F₃NO₅
• MW: 231.12663269043
• CID: 5646662
• PubChem ID: 165906725
• Update Time: 2025-06-11

3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275511
• 2680671-02-5
• 3-hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C6H8F3NO5/c7-6(8,9)3(13)10-5(1-11,2-12)4(14)15/h11-12H,1-2H2,(H,10,13)(H,14,15)
• InChI Key： RDJQVIKAAFWGJM-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)(CO)CO)=O)(F)F

Computed Properties

• Exact Mass: 231.03545684g/mol
• Monoisotopic Mass: 231.03545684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 107Ų

Additional information on 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Analysis of 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680671-02-5)

The compound 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680671-02-5) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoroacetamido group and multiple hydroxyl functionalities, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs.

One of the most frequently searched questions about 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which is critical for its handling in laboratory settings. The presence of the hydroxymethyl group enhances its hydrophilicity, while the trifluoroacetamido moiety contributes to its metabolic stability, a feature highly sought after in medicinal chemistry.

In the context of current research trends, 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has garnered attention for its role in the design of glycomimetics and peptide analogs. These applications align with the growing demand for novel therapeutics targeting glycosylation-related diseases and protein-protein interactions. The compound's ability to mimic natural substrates while offering improved pharmacokinetic properties makes it a promising candidate for further investigation.

Another area of interest is the compound's potential use in bioconjugation strategies. The reactive hydroxyl and carboxyl groups present in 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid allow for facile modification, enabling its incorporation into larger molecular constructs. This versatility is particularly valuable in the development of targeted drug delivery systems and diagnostic probes, topics that are currently trending in biomedical research.

From a synthetic chemistry perspective, the preparation of 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid often involves multi-step procedures that highlight the importance of protecting group strategies. The trifluoroacetamido group, in particular, requires careful handling to prevent undesired side reactions. These synthetic challenges are frequently discussed in online forums and academic circles, reflecting the compound's complexity and the need for optimized protocols.

Environmental and safety considerations are also key topics surrounding this compound. While 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid is not classified as hazardous under standard regulations, proper handling procedures are essential to ensure workplace safety. Researchers often search for information on its biodegradation profile and ecotoxicological data, underscoring the increasing emphasis on green chemistry principles in modern laboratories.

The analytical characterization of 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and infrared (IR) spectroscopy. These methods are crucial for verifying the compound's purity and structural integrity, aspects that are critical for reproducible research outcomes. The interpretation of these analytical data is another common search topic among scientists working with this material.

Looking ahead, the potential applications of 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid in personalized medicine and biotechnology are particularly exciting. Its structural features make it amenable to modifications that could yield derivatives with tailored biological activities. This aligns perfectly with current pharmaceutical trends focusing on precision medicine and the development of patient-specific therapies.

In conclusion, 3-Hydroxy-2-(hydroxymethyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680671-02-5) represents a fascinating case study in modern chemical research. Its unique properties and versatile applications continue to drive scientific inquiry, while the challenges associated with its synthesis and characterization provide valuable learning opportunities for the next generation of researchers. As investigation into this compound progresses, it is likely to play an increasingly important role in advancing our understanding of molecular design and therapeutic development.